ent-Abacavir
ent-Abacavir
Epzicom is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV infection in adults and in children who weigh at least 55 lb (25 kg). Epzicom is always used in combination with other HIV medicines.
Epzicom contains two different medicines: abacavir and lamivudine.
Epzicom contains two different medicines: abacavir and lamivudine.
Brand Name:
Vulcanchem
CAS No.:
136470-79-6
VCID:
VC21135252
InChI:
InChI=1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1
SMILES:
C1CC1NC2=NC(=NC3=C2N=CN3C4CC(C=C4)CO)N
Molecular Formula:
C14H18N6O
Molecular Weight:
286.33 g/mol
ent-Abacavir
CAS No.: 136470-79-6
Cat. No.: VC21135252
Molecular Formula: C14H18N6O
Molecular Weight: 286.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Epzicom is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV infection in adults and in children who weigh at least 55 lb (25 kg). Epzicom is always used in combination with other HIV medicines. Epzicom contains two different medicines: abacavir and lamivudine. |
|---|---|
| CAS No. | 136470-79-6 |
| Molecular Formula | C14H18N6O |
| Molecular Weight | 286.33 g/mol |
| IUPAC Name | [(1R,4S)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol |
| Standard InChI | InChI=1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1 |
| Standard InChI Key | MCGSCOLBFJQGHM-WCBMZHEXSA-N |
| Isomeric SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)[C@H]4C[C@H](C=C4)CO |
| SMILES | C1CC1NC2=NC(=NC3=C2N=CN3C4CC(C=C4)CO)N |
| Canonical SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)CO |
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